Cas no 41758-69-4 (euonine)

euonine Properties

Names and Identifiers

• 8,11-Epoxy-9,12-ethano-11,15-methano-5H,11H-[1,9]dioxacyclooctadecino[4,3-b]pyridine-5,17(18H)-dione,10,13,14,22,23-pentakis(acetyloxy)-12-[(acetyloxy)methyl]-7,8,9,10,12,13,14,15,19,20-decahydro-21-hydroxy-8,18,21-trimethyl-,(8R,9R,10R,11S,12R,13R,14R,15S,18S,21S,22S)-
• 8,11-Epoxy-9,12-ethano-11,15-methano-5H,11H-[1,9]dioxacyclooctadecino[4,3-b]pyridine-5,17(18H)-dione,10,13,14,22,23-pentakis(
• Evonimine
• Euonine
• CID 101335373
• 8,11-Epoxy-9,12-ethano-11,15-methano-5H,11H-[1,9]dioxacyclooctadecino[4,3-b]pyridine-5,17(18H)-dione, 10,13,14,22,23-pentakis(acetyloxy)-12-[(acetyloxy)methyl]-7,8,9,10,12,13,14,15,19,20-decahydro-21-hydroxy-8,18,21-trimethyl-, (8R,9R,10R,11S,12R,13R,14R,15S,18S,21S,22S)-
• Evonimine, 8-(acetyloxy)-8-deoxo-, (8alpha)-
• 41758-69-4
• (19,20,22,23,25-Pentaacetyloxy-26-hydroxy-3,15,26-trimethyl-6,16-dioxo-2,5,17-trioxa-11-azapentacyclo[16.7.1.01,21.03,24.07,12]hexacosa-7(12),8,10-trien-21-yl)methyl acetate
• AKOS040734919
• HY-N10681
• FS-7507
• Q27225550
• CHEMBL443712
• CHEBI:132386
• Wilformine
• (8alpha)-8-(Acetyloxy)-8-deoxoevonimine
• CS-0633921
• +Expand

• InChIKey： QIHHQEWWGMEJTH-PHHASKJLSA-N
• Inchi： 1S/C38H47NO18/c1-17-12-13-25-24(11-10-14-39-25)34(47)50-15-35(8)26-27(51-19(3)41)31(54-22(6)44)37(16-49-18(2)40)32(55-23(7)45)28(52-20(4)42)30(56-33(17)46)36(9,48)38(37,57-35)29(26)53-21(5)43/h10-11,14,17,26-32,48H,12-13,15-16H2,1-9H3/t17?,26-,27-,28+,29-,30+,31-,32+,35+,36+,37-,38-/m1/s1
• SMILES： O1[C@@]2(C)COC(C3C=CC=NC=3CCC(C)C(=O)O[C@H]3[C@@H]([C@@H]([C@@]4(COC(C)=O)[C@@H]([C@@H]([C@@H]2[C@H]([C@]14[C@@]3(C)O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)=O

Computed Properties

• Exact Mass: 805.27931365g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 19
• Rotatable Bond Count: 13
• Monoisotopic Mass: 805.27931365g/mol
• Heavy Atom Count: 57
• Complexity: 1670
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 253

Experimental Properties

• Boiling Point: 809.4±65.0 °C(Predicted)
• Melting Point: 148-153 °C
• Solubility: Soluble in Chloroform,Dichloromethane,Ethyl Acetate,DMSO,Acetone,etc.
• Color/Form: Powder
• pka: 11.77±0.70(Predicted)
• Density: 1.40±0.1 g/cm3(Predicted)

Related Categories

• Euonymus japonicus Thunb.